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An In-depth Technical Guide to the Biological Activity Spectrum of Sedaxane

Introduction
Sedaxane is a broad-spectrum fungicide developed by Syngenta for the control of seed- and

soil-borne diseases across a wide range of agricultural crops.[1] As a member of the pyrazole-

carboxamide chemical class, Sedaxane is classified as a Succinate Dehydrogenase Inhibitor

(SDHI).[2][3] Its physicochemical properties have been optimized for seed treatment

applications, providing both localized and systemic protection to the seed and emerging root

system.[1][4] This technical guide provides a comprehensive overview of Sedaxane's

mechanism of action, its spectrum of activity against key plant pathogens, and the

experimental protocols used to evaluate its efficacy.

Mechanism of Action: Succinate Dehydrogenase
Inhibition
The primary mode of action for Sedaxane is the inhibition of the enzyme succinate

dehydrogenase (SDH), also known as Complex II, in the mitochondrial respiratory chain of

fungi.[4][5] SDH is a critical enzyme that functions in both the tricarboxylic acid (TCA) cycle and

the electron transport chain.[6] It catalyzes the oxidation of succinate to fumarate in the TCA

cycle while simultaneously reducing ubiquinone to ubiquinol in the electron transport chain.[6]
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By binding to the quinone reduction site (Q-site) of the SDH complex, Sedaxane blocks this

electron transfer to ubiquinone.[1] This disruption halts the production of ATP, the essential

energy currency of the cell, ultimately leading to the cessation of fungal growth and cell death.

[4] This targeted action provides potent fungicidal activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1681717?utm_src=pdf-body
https://scispace.com/pdf/biological-activity-of-sedaxane-a-novel-broad-spectrum-3as5kj0exz.pdf
https://pubmed.ncbi.nlm.nih.gov/23044852/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sedaxane's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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